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Compound of Interest

Compound Name: SB 258719 hydrochloride

Cat. No.: B560243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the preparation and

administration of SB 258719 hydrochloride, a selective 5-HT7 receptor antagonist. The

following guidelines are intended to support preclinical research applications by ensuring

consistent and effective delivery of the compound.

Compound Properties
SB 258719 hydrochloride is a selective antagonist of the 5-HT7 receptor, demonstrating over

100-fold selectivity compared to a range of other receptors. It is a valuable tool for investigating

the physiological and pathological roles of the 5-HT7 receptor.

Property Value Source

Molecular Weight 374.97 g/mol

Formula C₁₈H₃₀N₂O₂S.HCl

Purity ≥99%

Solubility
Soluble to 100 mM in water

and DMSO

Storage Desiccate at room temperature
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Recommended Vehicles for Administration
The selection of an appropriate vehicle is critical for ensuring the solubility, stability, and

bioavailability of SB 258719 hydrochloride for both in vitro and in vivo studies. Based on the

compound's properties and established research practices, several vehicle options are

recommended.

In Vitro Applications
For cell-based assays, direct dissolution in an appropriate cell culture medium is often feasible,

especially at lower concentrations. However, for higher concentrations, a stock solution in

dimethyl sulfoxide (DMSO) is recommended.

Primary Recommended Vehicle: Dimethyl sulfoxide (DMSO)

Prepare a high-concentration stock solution (e.g., 10-100 mM) in DMSO.

For final experimental concentrations, dilute the DMSO stock solution into the aqueous

buffer or cell culture medium. Ensure the final DMSO concentration is low (typically

<0.5%) to avoid solvent-induced cellular toxicity.

In Vivo Applications
For systemic administration in animal models, such as intraperitoneal (i.p.) injection, the vehicle

must be biocompatible and capable of maintaining the compound in solution.[1] Several vehicle

formulations have been successfully used.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b560243?utm_src=pdf-body
https://www.medchemexpress.com/SB_258719.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vehicle
Composition

Final Compound
Concentration

Notes Source

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 6.25 mg/mL

This protocol yields a

clear solution. Prepare

fresh for each use.

[1]

10% DMSO, 90%

Corn oil
≥ 6.25 mg/mL

Suitable for

subcutaneous or

intramuscular

injections where slow

release is desired.

Use caution if

continuous dosing

exceeds half a month.

[1]

10% DMSO, 90%

Saline with 20% SBE-

β-CD

≥ 6.25 mg/mL

Captisol® (SBE-β-CD)

can enhance the

solubility of

hydrophobic

compounds in

aqueous solutions.

[1]

Saline

Dependent on

required dosage and

solubility limits

Given its water

solubility, direct

dissolution in saline

may be possible for

lower concentrations.

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock
Solution for In Vitro Use

Calculate the required mass: For 1 mL of a 10 mM stock solution, weigh out 3.75 mg of SB
258719 hydrochloride (M.W. 374.97).

Dissolution: Add the weighed compound to a sterile microcentrifuge tube. Add 1 mL of sterile,

anhydrous DMSO.
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Mixing: Vortex thoroughly until the compound is completely dissolved.

Storage: Store the stock solution at -20°C or -80°C for long-term storage.[1] It is

recommended to use within one month when stored at -20°C and within six months at -80°C.

[1]

Protocol 2: Preparation of Vehicle for In Vivo
Intraperitoneal (i.p.) Administration
This protocol is adapted from a formulation yielding a clear solution of at least 6.25 mg/mL.[1]

Materials:

SB 258719 hydrochloride

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)

Procedure (to prepare 1 mL of dosing solution):

Prepare a stock solution: Dissolve the required amount of SB 258719 hydrochloride in

DMSO to create a concentrated stock (e.g., 62.5 mg/mL).

Vehicle Formulation: a. In a sterile tube, add 400 µL of PEG300. b. Add 100 µL of the SB
258719 hydrochloride DMSO stock solution to the PEG300 and mix thoroughly. c. Add 50

µL of Tween-80 and mix until the solution is homogeneous. d. Add 450 µL of sterile saline to

bring the final volume to 1 mL.

Final Mixing: Vortex the solution until it is clear and uniform.

Administration: It is recommended to prepare this formulation fresh on the day of use.[1]

Administer the appropriate volume to the animal based on its weight and the desired dose

(e.g., 5-20 mg/kg).[1]
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Caption: Antagonistic action of SB 258719 hydrochloride on the 5-HT7 receptor signaling

pathway.
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Caption: Workflow for the preparation and in vivo administration of SB 258719 hydrochloride.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b560243?utm_src=pdf-body-img
https://www.benchchem.com/product/b560243?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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